Cas no 6610-31-7 (4-Butyl-3-thiosemicarbazide)

• Product Name: 4-Butyl-3-thiosemicarbazide
• CAS No: 6610-31-7
• MF: C₅H₁₃N₃S
• MW: 147.241819143295
• MDL: MFCD00041307
• CID: 514247
• PubChem ID: 1810303
• Update Time: 2025-05-19

4-Butyl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-butyl-
• 4-BUTYL-3-THIOSEMICARBAZIDE
• 1-amino-3-butylthiourea
• Z56855135
• SCHEMBL454450
• FT-0636191
• EN300-03809
• NCGC00331477-01
• CS-0297698
• 6610-31-7
• 3-amino-1-butylthiourea
• n-Butylhydrazinecarbothioamide
• Butylsemithiocarbazide
• 4-butylthiosemi-carbazide
• 4-n-butyl-thiosemicarbazide
• AKOS000116180
• 1-azanyl-3-butyl-thiourea
• 4-n-butylthiosemicarbazide
• MFCD00041307
• DTXSID80365240
• AB01326113-02
• A835334
• n-Butylhydrazinecarbothioamide #
• SB86450
• DB-054869
• 4-Butyl-3-thiosemicarbazide

• MDL： MFCD00041307
• Inchi： 1S/C5H13N3S/c1-2-3-4-7-5(9)8-6/h2-4,6H2,1H3,(H2,7,8,9)
• InChI Key： KNGDMOLRXYKGAD-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCCC

Computed Properties

• Exact Mass: 147.08300
• Monoisotopic Mass: 147.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.071
• Melting Point: 74°C
• Boiling Point: 225.5°Cat760mmHg
• Flash Point: 90.2°C
• Refractive Index: 1.541
• PSA: 82.17000
• LogP: 1.60640

4-Butyl-3-thiosemicarbazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on 4-Butyl-3-thiosemicarbazide

4-Butyl-3-thiosemicarbazide: A Comprehensive Overview

4-Butyl-3-thiosemicarbazide, also known by its CAS number 6610-31-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiosemicarbazide functional group and a butyl substituent. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The synthesis of 4-butyl-3-thiosemicarbazide typically involves the reaction of thiourea derivatives with appropriate alkylating agents. Recent studies have explored optimized synthetic routes to enhance yield and purity, leveraging advancements in catalytic systems and reaction conditions. These improvements have made the compound more accessible for large-scale production and research purposes.

In terms of chemical properties, 4-butyl-3-thiosemicarbazide exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its structure, featuring a flexible butyl chain, contributes to its versatility in chemical reactions. The thiosemicarbazide group is particularly reactive, enabling the compound to participate in nucleophilic substitutions, condensations, and other transformations.

The applications of 4-butyl-3-thiosemicarbazide span across multiple domains. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for cancer therapy. Recent findings have highlighted its role in forming stable complexes with metal ions, which could be exploited for designing novel anticancer agents.

In the realm of materials science, 4-butyl-3-thiosemicarbazide has been investigated as a precursor for generating advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions like copper(II) and zinc(II) has led to the development of porous structures with applications in gas storage and catalysis.

The environmental impact of 4-butyl-3-thiosemicarbazide has also garnered attention. Studies have assessed its biodegradability under aerobic conditions, revealing moderate degradation rates influenced by pH and temperature. These insights are crucial for developing sustainable practices in its handling and disposal.

In conclusion, 4-butyl-3-thiosemicarbazide, with its CAS number 6610-31-7, stands as a versatile compound with promising applications across diverse fields. Ongoing research continues to unlock its potential, particularly in drug discovery and materials innovation. As scientific understanding deepens, this compound is poised to play an increasingly vital role in advancing modern chemistry.